Cas no 1212823-40-9 (2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel-)

• Product Name: 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel-
• CAS No: 1212823-40-9
• MF: C₆H₈F₃N
• MW: 151.129631996155
• CID: 5206485
• Update Time: 2025-05-19

2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• (1R,5R,6S)-6-(Trifluoromethyl)-2-azabicyclo[3.1.0]hexane
• rel-(1R,5R,6S)-6-(Trifluoromethyl)-2-azabicyclo[3.1.0]hexane
• 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel-

• Inchi： 1S/C6H8F3N/c7-6(8,9)4-3-1-2-10-5(3)4/h3-5,10H,1-2H2/t3-,4+,5-/m1/s1
• InChI Key： KVCSRQUURKKCKG-MROZADKFSA-N
• SMILES： FC([C@@H]1[C@H]2[C@@H]1CCN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel-

Introduction to 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel- (CAS No: 1212823-40-9)

2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1R,5R,6S)-rel-, identified by its CAS number 1212823-40-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic azapeptide derivative features a trifluoromethyl substituent at the 6-position, which imparts unique electronic and steric properties to the molecule. The stereochemistry of the compound is defined by the relative configuration (1R,5R,6S), which is critical for its biological activity and potential therapeutic applications.

The trifluoromethyl group is a well-known pharmacophore in drug design due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of 2-Azabicyclo[3.1.0]hexane, this substituent likely contributes to the molecule's interaction with biological targets by influencing its electronic distribution and spatial orientation. The bicyclic core of the compound provides a rigid scaffold that mimics natural product motifs, often found in biologically active molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the (1R,5R,6S)-rel configuration of 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)- may facilitate optimal interactions with specific enzymes or receptors, making it a promising candidate for drug development. The trifluoromethyl group's electron-withdrawing nature can also modulate the reactivity of adjacent functional groups, allowing for fine-tuning of biological activity.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like 2-Azabicyclo[3.1.0]hexane remains a challenging yet rewarding endeavor. Modern synthetic methodologies have improved the efficiency and scalability of producing such molecules, enabling more extensive exploration of their pharmacological potential. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly valuable in constructing the intricate cyclic framework of this compound.

One notable application of 2-Azabicyclo[3.1.0]hexane derivatives is in the development of antimicrobial agents. The structural features of this class of compounds have shown promise in disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. The presence of a trifluoromethyl group enhances their efficacy by improving solubility and bioavailability while maintaining potent activity against resistant strains.

Furthermore, research into 2-Azabicyclo[3.1.0]hexane analogs has expanded into other therapeutic areas, including anti-inflammatory and anticancer treatments. Preliminary studies indicate that certain derivatives exhibit inhibitory effects on key signaling pathways involved in cancer progression. The stereochemical integrity of these compounds is crucial for their biological function, as slight deviations from the intended configuration can significantly alter their potency and selectivity.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the dynamic behavior of 2-Azabicyclo[3.1.0]hexane in solution and its interactions with biological targets. These studies have helped refine synthetic strategies to optimize both potency and selectivity, reducing off-target effects and improving overall drug-like properties.

The development of novel synthetic routes has also been instrumental in making complex molecules like 2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, more accessible for further investigation. Catalytic hydrogenation and cross-coupling reactions have enabled efficient construction of the bicyclic core, while protecting group strategies have allowed for selective functionalization at multiple sites.

In conclusion,2-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (CAS No: 1212823-40-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities。The integration of modern synthetic techniques with computational modeling has paved the way for further exploration of its therapeutic potential。As research continues，this compound is likely to play a crucial role in the development of next-generation pharmaceuticals targeting various diseases。